Cas no 119239-49-5 (Gomisin S)

• Product Name: Gomisin S
• CAS No: 119239-49-5
• MF: C₂₃H₃₀O₇
• MW: 418.480107784271
• CID: 150247
• PubChem ID: 14213995
• Update Time: 2025-04-19

Gomisin S Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,c]cyclooctene-3,8-diol,5,6,7,8-tetrahydro-1,2,10,11,12-pentamethoxy-6,7-dimethyl-, (6S,7S,8S,12aS)-
• Gomisin S
• Dibenzo[a,c]cyclooctene-3,8-diol,5,6,7,8-tetrahydro-1,2,10,11,12-pentamethoxy-6,7-dimethyl-, stereoisomer
• (6S,7S,8S,12aS)-5,6,7,8-Tetrahydro-1,2,10,11,12-pentamethoxy-6,7-dimethyldibenzo[a,c]cyclooctene-3,8-diol
• CHEMBL2313596
• CS-0140216
• E88829
• HY-N8158
• (9S,10S,11S)-3,4,14,15,16-pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-5,11-diol
• FS-7929
• 119239-49-5
• AKOS040760434
• DA-63863
• (9S,10S,11S)-3,4,14,15,16-pentamethoxy-9,10-dimethyltricyclo[10.4.0.0(2),?]hexadeca-1(12),2(7),3,5,13,15-hexaene-5,11-diol
• (9S,10S,11S)-3,4,14,15,16-pentamethoxy-9,10-dimethyltricyclo(10.4.0.02,7)hexadeca-1(16),2,4,6,12,14-hexaene-5,11-diol

• Inchi： 1S/C23H30O7/c1-11-8-13-9-15(24)20(27-4)22(29-6)17(13)18-14(19(25)12(11)2)10-16(26-3)21(28-5)23(18)30-7/h9-12,19,24-25H,8H2,1-7H3/t11-,12-,19-/m0/s1
• InChI Key： FNANNZAGLCKFOL-ZKTNFTSUSA-N
• SMILES： O[C@@H]1C2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@H](C)[C@@H]1C)O)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 418.19915329g/mol
• Monoisotopic Mass: 418.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.172±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 594.3±50.0 °C at 760 mmHg
• Flash Point: 313.2±30.1 °C
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Gomisin S Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins